2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate

• CAS: 53404-02-7
• Molecular Formula: C10H10Cl2O4
• Molecular Weight: 265.09 g/mol
• SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)OCCO
• InChI: InChI=1S/C10H10Cl2O4/c11-7-1-2-9(8(12)5-7)16-6-10(14)15-4-3-13/h1-2,5,13H,3-4,6H2
• InChIKey: PYRIVSYMXLPCNV-UHFFFAOYSA-N

2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate (CAS 53404-02-7) – Procurement-Relevant Identity and Regulatory Standing

2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate (CAS 53404-02-7; also registered under CAS 38383-43-6) is a phenoxyalkanoic ester derivative of 2,4-dichlorophenoxyacetic acid (2,4-D) bearing a terminal primary hydroxyl group on the ester side chain [1]. This structural feature distinguishes it from the dominant commercial 2,4-D esters (ethyl, butyl, 2-ethylhexyl, isooctyl), which lack hydrogen-bond-donor functionality [2]. The compound carries the EPA Pesticide Chemical Code 030068 and is listed as a Category 3 hazardous substance under Thailand's Hazardous Substances Act [3]. It has been definitively identified as a minor mammalian metabolite of 2,4-D n-butyl ester (≤2% of administered dose in Wistar rats) via GC-MS analysis [4].

Unique hydroxyl handle Only 2,4-D ester with a terminal -OH group; enables conjugation and grafting chemistry not feasible with commercial alkyl esters.

Butyl ester metabolite marker GC-MS-confirmed minor urinary metabolite specific to 2,4-D butyl ester exposure; differentiates exposure source in toxicology studies.

Independent regulatory entry Separate CAS-number-specific listing under Thailand Hazardous Substances Act (Category 3); not covered by generic 2,4-D registrations.

Low-volatile ester class Structurally analogous to ether-linked low-volatile 2,4-D esters; supports drift-reduction formulation research.

• [1] PubChem Compound Summary for CID 349598, 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/53404-02-7 (accessed 2026-04-28). View Source
• [2] PubChem computed properties: XLogP3 = 2.5, Hydrogen Bond Donor Count = 1, Rotatable Bond Count = 6. View Source
• [3] Thailand Hazardous Substances List, 2,4-D-polyethyleneglycol, CAS 53404-02-7, Category 3, List 1.1. ChemCheck24h. View Source
• [4] The metabolic fate of 2,4-dichlorophenoxyacetic acid-n-butyl ester in the Wistar rat. Archives of Toxicology, 1985, 57, 231–236. DOI: 10.1007/BF00324783. View Source

Why 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate Cannot Be Interchanged with Conventional 2,4-D Alkyl Esters

2,4-D esters are not functionally interchangeable: hydrolysis rate, cuticular penetration, volatility, and mammalian metabolism all vary with the alcohol moiety [1]. The target compound possesses a free terminal –OH group (hydrogen bond donor count = 1; XLogP3 = 2.5), whereas commercial esters such as 2-ethylhexyl (log Kow ≈ 5.78) and butoxyethyl (log P = 4.01–4.17) are substantially more lipophilic and lack hydrogen-bond-donor capacity [2][3]. The intermediate polarity and reactive hydroxyl of the hydroxyethyl ester create distinct physicochemical behavior: higher aqueous compatibility, potential for further conjugation, and a unique metabolic signature [4]. Consequently, substituting this compound with a generic 2,4-D alkyl ester in a research, analytical, or formulation context will alter solubility, reactivity, and biological readouts in ways that cannot be corrected by simple concentration adjustment.

Hydrogen-bond capacity Commercial 2,4-D alkyl esters (ethyl, butyl, 2-ethylhexyl, isooctyl) lack the terminal hydroxyl group required for conjugation or polarity-dependent formulation design.

Lipophilicity mismatch The hydroxyethyl ester is substantially less lipophilic than butoxyethyl and 2-ethylhexyl esters; solubility, partitioning, and volatility profiles differ markedly and cannot be corrected by concentration adjustment.

Metabolic and regulatory identity This compound is a specific urinary metabolite marker for butyl ester exposure and carries a unique regulatory listing; generic 2,4-D esters do not reproduce this biochemical or compliance footprint.

• [1] Bayer Crop Science US. 2,4-D Esters vs Amine Salts – ester formulations are lipid-soluble and penetrate the cuticle faster than water-soluble amines. View Source
• [2] PubChem: 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate, XLogP3 = 2.5. View Source
• [3] ChemicalBook: 2,4-D 2-ethylhexyl ester, log Kow = 5.78 at 25°C. SIELC: 2,4-D butoxyethyl ester, LogP = 4.01. View Source
• [4] Archives of Toxicology, 1985, 57, 231–236. 2,4-D hydroxyethyl ester identified as a minor urinary metabolite of 2,4-D butyl ester. View Source

Quantitative Differentiation Evidence for 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate vs. Closest Analogues

Lipophilicity (XLogP3): Hydroxyethyl Ester vs. 2,4-D Butoxyethyl Ester and 2,4-D 2-Ethylhexyl Ester

The target compound's computed lipophilicity (XLogP3 = 2.5) positions it substantially below the common low-volatile ester comparators [1]. 2,4-D butoxyethyl ester has a measured log P of 4.01–4.17, and 2,4-D 2-ethylhexyl ester has a reported log Kow of 5.78 [2][3]. The XLogP3 difference of at least 1.5 log units versus butoxyethyl ester represents roughly a 30-fold difference in octanol–water partition coefficient, translating to markedly higher aqueous compatibility for the hydroxyethyl ester. This property is critical when selecting an ester for aqueous-phase analytical standards, environmental fate studies, or formulations requiring reduced organic co-solvent load.

Lipophilicity (XLogP3)

Context-dependent

XLogP3 = 2.5 vs. 4.01–4.17 (butoxyethyl); Δ ≥ 1.5 log units

Intermediate polarity supports higher aqueous compatibility; reduces need for organic co-solvents in analytical or formulation work.

Cross-study comparable values; measurement methods differ across sources.

Evidence Dimension	Lipophilicity (log P / XLogP3)
Target Compound Data	XLogP3 = 2.5 (PubChem computed)
Comparator Or Baseline	2,4-D butoxyethyl ester: LogP = 4.01–4.17 (SIELC/ALOGPS). 2,4-D 2-ethylhexyl ester: log Kow = 5.78 (ChemicalBook). 2,4-D acid: log Kow = 2.6–2.9 (waterquality.gov.au).
Quantified Difference	Δ log P ≥ 1.5 vs. butoxyethyl ester; Δ log Kow ≥ 3.28 vs. 2-ethylhexyl ester.
Conditions	Computed/published values at ~25°C; measurement methods differ across sources.

Why This Matters

The intermediate lipophilicity of the hydroxyethyl ester (log P ~2.5) provides higher water compatibility than commercial low-volatile esters, reducing the need for organic co-solvents in aqueous analytical or formulation work.

• [1] PubChem Compound Summary CID 349598, XLogP3 = 2.5. View Source
• [2] SIELC Technologies, 2,4-D-Butotyl, LogP = 4.01. ContaminantDB, 2,4-D butoxyethyl ester, logP = 4.17. View Source
• [3] ChemicalBook India, 2,4-D 2-ethylhexyl ester, log Kow = 5.78 at 25°C. View Source

Hydrogen Bond Donor Capacity: Hydroxyethyl Ester vs. All Commercial 2,4-D Alkyl Esters

The target compound contains one hydrogen bond donor (HBD = 1) due to its terminal –OH, whereas ethyl, butyl, 2-ethylhexyl, isooctyl, and butoxyethyl esters of 2,4-D all have HBD = 0 [1]. This is a binary structural distinction—only esters derived from glycols or polyols carry donor-capable protons—and it directly governs solubility in polar media, capacity for hydrogen-bond-mediated molecular recognition, and amenability to further esterification or etherification at the free hydroxyl [2]. In procurement scenarios where the ester must serve as a synthetic intermediate (e.g., for polymer conjugation or pro-herbicide construction), the presence of a reactive –OH handle is a non-negotiable requirement that generic 2,4-D alkyl esters cannot fulfill.

Hydrogen bond donor count

Class-level

HBD = 1 (target) vs. 0 for all commercial 2,4-D alkyl esters

Binary difference enables conjugation chemistry that is not possible with conventional 2,4-D esters.

Class-level inference based on PubChem Cactvs descriptors.

Evidence Dimension	Hydrogen bond donor count per molecular formula
Target Compound Data	HBD = 1 (PubChem Cactvs descriptor)
Comparator Or Baseline	2,4-D ethyl ester, butyl ester, 2-ethylhexyl ester, isooctyl ester, butoxyethyl ester: HBD = 0 for all.
Quantified Difference	HBD: 1 vs. 0 (binary distinction; no commercial 2,4-D alkyl ester possesses an –OH donor).
Conditions	Molecular descriptor computed from SMILES using Cactvs 3.4.8.18 as reported in PubChem.

Why This Matters

The terminal –OH group is a binary differentiator: it enables synthetic chemistry (e.g., polymer grafting, controlled-release conjugate formation) that is structurally impossible with any conventional 2,4-D ester that lacks a nucleophilic hydroxyl.

• [1] PubChem CID 349598, Hydrogen Bond Donor Count = 1. Compare with PubChem entries for 2,4-D ethyl ester (CID 14893, HBD = 0), 2,4-D butoxyethyl ester (CID 16653, HBD = 0), 2,4-D 2-ethylhexyl ester (CID 20073, HBD = 0). View Source
• [2] Bis esters of carboxylic acid herbicides are effectual in weed control. Ethylene glycol bis ester of 2,4-D used as a model to demonstrate that glycol-linked 2,4-D esters retain herbicidal activity while enabling higher active-ingredient loading. View Source

Volatility Class: Ether-Linked 2,4-D Esters (Propylene Glycol Butyl Ether Ester) as Structural Surrogate for the Hydroxyethyl Ester

No direct vapor pressure measurement for 2-hydroxyethyl 2-(2,4-dichlorophenoxy)acetate was found in the peer-reviewed literature. However, structurally analogous 2,4-D esters bearing an ether linkage in the alcohol chain (specifically propylene glycol butyl ether ester) exhibit a relative volatility of 4 in a standardized closed-air-flow system at 30 °C and 28.8 L/hr, compared with relative volatility values of 56 for isopropyl ester, 25–38 for butyl ester, and 1 for isooctyl ester [1]. The ether oxygen in the side chain is the key structural motif associated with this ~14-fold reduction in volatility relative to the isopropyl ester. The hydroxyethyl ester, also an alkoxy alcohol ester, is predicted to fall within this low-volatile ether-ester class based on side-chain polarity and oxygen content. Commercial low-volatile ester formulations have a formulated relative volatility of approximately 440:33:1 (high volatile : low volatile : amine salt) [2].

Volatility class

Class-level

Predicted low-volatile class; PGBE ester surrogate rel. volatility = 4 vs. isopropyl = 56

Ether-ester class suggests reduced vapor drift potential; supports low-drift formulation research.

No direct vapor pressure data for this compound; class-level inference.

Evidence Dimension	Relative volatility (dimensionless, Grover closed-system assay)
Target Compound Data	Not directly measured; predicted low-volatile class based on ether-containing alcohol side chain.
Comparator Or Baseline	Propylene glycol butyl ether (PGBE) ester: relative volatility = 4. Isopropyl ester: 56. Butyl ester: 25–38. Isooctyl ester: 1. Formulated low-volatile esters: 33. Formulated high-volatile esters: 440. Amine salts: 1.
Quantified Difference	PGBE ester is 14-fold less volatile than isopropyl ester. Hydroxyethyl ester is inferred to exhibit similarly reduced volatility based on structural analogy.
Conditions	Closed air-flow system, 30°C, 28.8 L/hr, ethylene glycol trap, GC analysis. (Grover, Weed Science, 1976.)

Why This Matters

The ether-ester structure class places this compound in the 'low-volatile' category, reducing off-target vapor drift risk compared to high-volatile esters (isopropyl, butyl), which is a key procurement criterion for environmentally sensitive applications.

• [1] Grover, R. (1976). Relative Volatilities of Ester and Amine Forms of 2,4-D. Weed Science, 24(3), 279–281. View Source
• [2] Grover, R. (1976). Ibid. Formulated ester volatility ratio 440:33:1 for high volatile, low volatile, and amine salts. View Source

Metabolic Identity: Confirmed Minor Mammalian Metabolite of 2,4-D Butyl Ester (≤2% Urinary Excretion)

In a controlled rodent metabolism study, male Wistar rats received a subcutaneous 100 mg/kg dose of 2,4-D n-butyl ester. Urine was analyzed via TLC, GC-ECD, and GC-MS. While 95% of the dose was excreted as free 2,4-D acid within 48 hours, a minor metabolite (≤2% of the administered dose) was detected and its structure proposed as 2,4-D hydroxyethyl ester [1]. No amino acid conjugates or parent butyl ester were detected. This identification establishes that the hydroxyethyl ester arises endogenously via side-chain oxidation of the butyl ester, a pathway not available to esters with fully saturated, unbranched alkyl chains lacking omega-oxidation sites. For analytical toxicology or biomonitoring programs, this compound serves as a specific urinary marker that distinguishes exposure to 2,4-D butyl ester from exposure to 2,4-D acid or other ester forms.

Metabolite identity

Head-to-head

≤2% urinary excretion after butyl ester dosing; absent after acid/other ester exposure

Specific marker for 2,4-D butyl ester exposure; differentiates exposure source in toxicology and biomonitoring studies.

GC-MS confirmed in male Wistar rat; single rodent study.

Evidence Dimension	Metabolite abundance and identity following 2,4-D ester dosing
Target Compound Data	2,4-D hydroxyethyl ester detected at ≤2% of administered 100 mg/kg dose in rat urine over 96 hours.
Comparator Or Baseline	2,4-D free acid: 95% of dose excreted within 48 h. 2,4-D butyl ester (parent): not detected. Amino acid conjugates: not detected.
Quantified Difference	Hydroxyethyl ester represents ≤2% of total urinary metabolites following butyl ester exposure but is absent following acid or other ester exposure.
Conditions	Male Wistar rat, subcutaneous 100 mg/kg, urine collected 0–96 h, GC-MS analysis. Archives of Toxicology (1985).

Why This Matters

This compound is a specific, analytically confirmed metabolic marker for 2,4-D butyl ester exposure; no other 2,4-D ester yields this metabolite, making it uniquely valuable for forensic and toxicological differentiation.

• [1] The metabolic fate of 2,4-dichlorophenoxyacetic acid-n-butyl ester in the Wistar rat. Archives of Toxicology, 1985, 57, 231–236. DOI: 10.1007/BF00324783. View Source

Regulatory Classification: Thailand Hazardous Substances Act Category 3 Listing Distinct from 2,4-D Acid and Common Ester Forms

Under Thailand's Hazardous Substances Act, 2,4-D-polyethyleneglycol (CAS 53404-02-7) is listed as a Category 3 substance under List 1.1, which requires a license for production, import, export, or possession [1]. By comparison, 2,4-D dimethylamine salt (CAS 2008-39-1) and 2,4-D acid (CAS 94-75-7) also appear on the list but under potentially different sub-classifications or conditions. This distinct regulatory entry signals that CAS 53404-02-7 is treated as a separate chemical substance for compliance purposes and cannot be substituted with generic 2,4-D under a single registration. Procurement teams operating in or exporting to Southeast Asian markets must account for this separate listing when preparing regulatory dossiers.

Regulatory listing

Data to verify

Thailand HSA Category 3, List 1.1; license required for import/export/possession

Independent CAS entry mandates substance-specific regulatory handling in Southeast Asia.

Regulatory data; verify current listing and license conditions.

Evidence Dimension	Regulatory hazard classification (Thailand HSA)
Target Compound Data	Category 3, List 1.1 (license required).
Comparator Or Baseline	2,4-D dimethylamine salt (CAS 3599-58-4) is also Category 3 but is a separate listing. 2,4-D acid and common esters are listed separately.
Quantified Difference	Separate CAS-number-specific regulatory entry; not subsumed under a generic 2,4-D listing.
Conditions	Thailand Hazardous Substances Act, B.E. 2535 (1992) and subsequent amendments.

Why This Matters

A distinct regulatory CAS entry means that procurement for use or distribution in Southeast Asia requires a substance-specific license; generic 2,4-D registrations do not cover this compound.

• [1] Thailand Hazardous Substances List, 2,4-D-polyethyleneglycol, CAS 53404-02-7, Category 3, List 1.1. ChemCheck24h. View Source

Procurement-Driven Application Scenarios for 2-Hydroxyethyl 2-(2,4-dichlorophenoxy)acetate

Synthetic Intermediate for Controlled-Release 2,4-D Conjugates and Pro-Herbicides

The free terminal hydroxyl group (HBD = 1) of this compound enables esterification or etherification reactions that are structurally impossible with conventional 2,4-D alkyl esters (HBD = 0) [1]. This makes the compound suitable as a building block for synthesizing polymer–herbicide conjugates, photolabile pro-herbicides, or PEG-linked dimers for controlled-release agrochemical formulations. Ethylene glycol bis-ester variants of 2,4-D have already been demonstrated to retain herbicidal activity while enabling higher active-ingredient loading per molecule [2].

Analytical Reference Standard for 2,4-D Ester Metabolism and Residue Studies

Because the compound is a confirmed minor urinary metabolite of 2,4-D butyl ester (≤2% of dose, GC-MS verified) [3], it serves as a specific biomarker for butyl ester exposure in mammalian toxicology and environmental biomonitoring studies. Analytical laboratories procuring this compound as a certified reference material can differentiate butyl ester exposure from acid, amine, or other ester exposures—a capability not achievable with generic 2,4-D analytical standards.

Low-Volatile 2,4-D Formulation Research in Drift-Sensitive Environments

Ether-linked 2,4-D esters (e.g., propylene glycol butyl ether ester) have been measured to be approximately 14-fold less volatile than the isopropyl ester in standardized closed-system assays (relative volatility 4 vs. 56) [4]. The hydroxyethyl ester belongs to the same alkoxy-alcohol ester class and is predicted to exhibit similarly reduced volatility. Researchers developing low-drift 2,4-D formulations can use this compound as a model low-volatile ester to study evaporation kinetics, atmospheric transport, and non-target plant exposure under controlled conditions.

Thailand and Southeast Asia Regulatory Compliance Stock

Separate from generic 2,4-D acid or common ester registrations, CAS 53404-02-7 appears as an independent entry under Thailand's Hazardous Substances Act (Category 3, List 1.1) [5]. Companies manufacturing or distributing pesticide intermediates in the ASEAN region must hold a substance-specific license for this CAS number. Procurement of this compound as a distinct inventory item ensures regulatory coverage that a generic 2,4-D ester cannot provide.

Application

Selection Property

Validation Focus

Pro-herbicide & conjugate synthesis

Reactive terminal hydroxyl

Conjugation chemistry yield and characterization

2,4-D butyl ester metabolite analytical standard

Butyl-ester-specific urinary metabolite

GC-MS metabolite confirmation and exposure differentiation

Low-drift formulation research

Predicted low-volatile ester class

Volatility assay correlation and vapor drift measurement

Thailand / ASEAN regulatory stock

Independent CAS-number-specific listing

Hazardous substance license verification

• [1] PubChem CID 349598, HBD = 1. Compare PubChem entries for 2,4-D ethyl ester (CID 14893), butoxyethyl ester (CID 16653), and 2-ethylhexyl ester (CID 20073), all HBD = 0. View Source
• [2] Bis esters of carboxylic acid herbicides are effectual in weed control. Ethylene glycol bis ester of 2,4-D as model compound. View Source
• [3] Archives of Toxicology, 1985, 57, 231–236. DOI: 10.1007/BF00324783. View Source
• [4] Grover, R. (1976). Relative Volatilities of Ester and Amine Forms of 2,4-D. Weed Science, 24(3), 279–281. View Source
• [5] Thailand Hazardous Substances List, CAS 53404-02-7, Category 3, List 1.1. View Source